Cas no 5854-77-3 ((2S,3R)-tert-Butyl 2-amino-3-(tert-butoxy)butanoate Acetate)

• Product Name: (2S,3R)-tert-Butyl 2-amino-3-(tert-butoxy)butanoate Acetate
• CAS No: 5854-77-3
• MF: C₁₄H₂₉NO₅
• MW: 291.383764982224
• MDL: MFCD00145051
• CID: 46218
• PubChem ID: 57647851
• Update Time: 2025-08-03

(2S,3R)-tert-Butyl 2-amino-3-(tert-butoxy)butanoate Acetate Chemical and Physical Properties

Names and Identifiers

• O-tert-Butyl-L-threonine tert-butyl ester acetate salt
• (2S,3R)-tert-Butyl 2-amino-3-(tert-butoxy)butanoate acetate
• H-L-Thr(tBu)-OtBu*AcOH
• O,O'-di-tert-butyl-L-threonine acetate
• O-T-BUTYL-L-THREONINE T-BUTYL ESTER ACETATE
• H-Thr(tBu)-OtBu?AcOH
• tert-butyl O-tert-butyl-L-threoninate acetate
• O,O-Di-tert-butyl-L-threonine acetate
• SCHEMBL12615515
• A831916
• acetic acid;tert-butyl (2S,3R)-2-amino-3-[(2-methylpropan-2-yl)oxy]butanoate
• AKOS024373602
• Acetic acid--tert-butyl O-tert-butylthreoninate (1/1)
• AS-69789
• EINECS 227-464-9
• HY-W142108
• MFCD00145051
• CS-0201892
• D97788
• 5854-77-3
• DTXSID40974099
• O-t-Butyl-L-threonine t-butyl ester acetate (H-L-Thr(tBu)-OtBu.AcOH)
• acetic acid; tert-butyl (2S,3R)-2-amino-3-(tert-butoxy)butanoate
• (2S,3R)-tert-Butyl2-amino-3-(tert-butoxy)butanoateacetate
• O-tert-Butyl-L-threonine tert-butyl ester acetate
• AMY40420
• AKOS015918374
• O-tert-Butyl-L-threonine tert-butyl ester acetate salt, >=95.0% (T)
• BGAUVMFJRASONL-RJUBDTSPSA-N
• (2S,3R)-tert-Butyl 2-amino-3-(tert-butoxy)butanoate Acetate

• MDL： MFCD00145051
• Inchi： 1S/C12H25NO3.C2H4O2/c1-8(15-11(2,3)4)9(13)10(14)16-12(5,6)7;1-2(3)4/h8-9H,13H2,1-7H3;1H3,(H,3,4)/t8-,9+;/m1./s1
• InChI Key： BGAUVMFJRASONL-RJUBDTSPSA-N
• SMILES： O([C@H](C)[C@@H](C(=O)OC(C)(C)C)N)C(C)(C)C.OC(C)=O

Computed Properties

• Exact Mass: 291.20457303g/mol
• Monoisotopic Mass: 291.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.8Ų

Experimental Properties

• Color/Form: NA
• Melting Point: 59-61 °C
• Optical Activity: [α]20/D −10±1°, c = 1% in methanol

(2S,3R)-tert-Butyl 2-amino-3-(tert-butoxy)butanoate Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives